Cas no 49763-64-6 (4-Cyanophenyl 4-pentylbenzoate)

4-Cyanophenyl 4-pentylbenzoate Properties

Names and Identifiers

• 4-Cyanophenyl 4-pentylbenzoate
• p-Cyanophenyl p-pentylbenzoate
• (4-cyanophenyl) 4-pentylbenzoate
• 4-cyanopheny 4-pentylbenzoate
• EINECS 256-477-2
• p'-cyanophenyl-p-n-pentylbenzoate
• p-n-pentylbenzoic acid p'-cyanophenyl ester
• 49763-64-6
• FT-0704668
• NS00031963
• W-106007
• F71339
• 4-pentyl-benzoic acid 4-cyano-phenyl ester
• DTXSID6068519
• 4-(n-bentyl)benzoic acid-4'-cyanophenol ester
• SCHEMBL4652053
• 4'-Cyanophenyl 4-pentylbenzoate
• AKOS015917694
• Benzoic acid, 4-pentyl-, 4-cyanophenyl ester
• 4-cyanophenyl 4-pentylbenzoate
• 4-Cyanophenyl-4'-N-pentylbenzoate
• MFCD00101500
• 4-Cyanophenyl-4-n-pentylbenzoate
• A827843
• DTXCID2040735
• WCCDNUMASFDPFO-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00101500
• InChIKey： WCCDNUMASFDPFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H19NO2/c1-2-3-4-5-15-6-10-17(11-7-15)19(21)22-18-12-8-16(14-20)9-13-18/h6-13H,2-5H2,1H3
• SMILES： CCCCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 293.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 293.141578849g/mol
• Heavy Atom Count: 22
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• LogP: 4.51018
• PSA: 50.09000

4-Cyanophenyl 4-pentylbenzoate Security Information

4-Cyanophenyl 4-pentylbenzoate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%